1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride

• IUPAC Name: 1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-amine;hydrochloride
• InChI: InChI=1S/C10H17N3O3S.ClH/c1-7-10(8(2)16-12-7)17(14,15)13-5-3-9(11)4-6-13;/h9H,3-6,11H2,1-2H3;1H
• InChI Key: XSOYBDAIHYQMCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)N.Cl
• Molecular Formula: C10H18ClN3O3S
• Molecular Weight: 295.79 g/mol
• CAS No.: 1820734-50-6

Description

1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C10H18ClN3O3S and its molecular weight is 295.79 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chiral Sulfinamides in N-Heterocycle Synthesis

Chiral sulfinamides, like tert-butanesulfinamide, have emerged as prominent chiral auxiliaries in the stereoselective synthesis of amines and their derivatives, providing a pathway to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives. These compounds are key structural motifs in many natural products and therapeutically relevant compounds, highlighting the role of sulfinamides in medicinal chemistry and drug discovery processes (Philip et al., 2020).

Novel Synthesis Processes for Pharmaceutical Impurities

Research on novel methods for synthesizing omeprazole and its pharmaceutical impurities has provided insights into the development of proton pump inhibitors. The study of these impurities, which can be utilized as standard impurities for further research, emphasizes the importance of understanding and controlling pharmaceutical impurities in the development and manufacturing of drugs (Saini et al., 2019).

Food-borne Amines as Carcinogen Precursors

Investigations into naturally occurring amines and amides in foods have shown their potential to act as precursors for carcinogenic N-nitroso compounds in vivo. This research emphasizes the significance of dietary intake in the formation of endogenous carcinogens, pointing to a crucial area of study for food safety and human health (Lin, 1986).

Sulfonamides in Medicinal Chemistry

Sulfonamides have demonstrated significant medicinal properties, including antibacterial, antifungal, antiparasitic, antioxidant, and antitumor activities. This review covers the discovery, structure-activity relationships, and mechanisms of action of antibacterial sulfonamides, showcasing their importance in the planning and development of bioactive substances with potential antitumor properties (Azevedo-Barbosa et al., 2020).

Hydrogen Bonding in Dimethyl Sulfoxide Mixtures

The study of hydrogen bonding interactions between dimethyl sulfoxide (DMSO) and cosolvents provides insight into the molecular dissolution properties and macroscopic solution behavior of DMSO, a solvent widely used in various scientific and industrial fields. Understanding these interactions helps in the formulation of solvents with specific properties for diverse applications (Kiefer et al., 2011).